3-fluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide
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Description
3-fluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C18H21FN6OS and its molecular weight is 388.47. The purity is usually 95%.
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Scientific Research Applications
Imaging and Diagnosis
- Tumor Imaging with Positron Emission Tomography (PET) : Pyrazolo[1,5-a]pyrimidine derivatives, structurally related to 3-fluoro-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzamide, have shown potential in tumor imaging using PET. Modified derivatives displayed varying tumor uptake, highlighting their promise in diagnostic imaging (Xu et al., 2012).
Agricultural Applications
- Herbicidal Activity : Novel derivatives of pyrazolo[3,4-d]pyrimidin-4-one, which share a core structure with the chemical , have been synthesized and tested for herbicidal activity. Some derivatives showed significant inhibitory activity against specific plants, suggesting potential utility in agriculture (Luo et al., 2019).
Chemical Synthesis and Modification
- Synthesis of Fluorocontaining Derivatives : Research on fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines has been conducted. These studies involve various synthetic routes, indicating the chemical's versatility and potential for modification and application in different fields (Eleev et al., 2015).
Antiviral Research
- Anti-Influenza Virus Activity : Benzamide-based derivatives of pyrazolo[1,5-a]pyrimidine, related to the chemical , have been synthesized and found to possess significant activity against the H5N1 influenza virus. This suggests potential applications in antiviral drug development (Hebishy et al., 2020).
Anticancer Research
- Anticancer and Anti-Inflammatory Agents : Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These studies demonstrate the potential of such compounds in developing new therapeutic agents for cancer and inflammation (Rahmouni et al., 2016).
Nucleoside Analogs
- Synthesis of Nucleoside Analogs : Research has explored the synthesis of pyrazolo[3,4-d]pyrimidine ribonucleosides, structurally related to the chemical , for potential use in nucleoside analogs. These compounds have applications in antiviral and anticancer therapies (Anderson et al., 1986).
Pharmacological Research
- Selective Antagonist Development : The structural framework of pyrazolylethylbenzamide has been utilized to develop selective antagonists for pharmacological research. This demonstrates the potential of the chemical's structure in drug discovery (Futamura et al., 2017).
Properties
IUPAC Name |
3-fluoro-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN6OS/c1-3-7-20-15-14-11-22-25(16(14)24-18(23-15)27-2)9-8-21-17(26)12-5-4-6-13(19)10-12/h4-6,10-11H,3,7-9H2,1-2H3,(H,21,26)(H,20,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNJINPSKMPPDLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.